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Compound of Interest

Compound Name: Dicyclohexyl phthalate-d4

Cat. No.: B113682 Get Quote

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of Dicyclohexyl phthalate-d4 (DCHP-d4). Intended for researchers, scientists,

and professionals in drug development, this document details the compound's properties, the

methodologies for their determination, and its application in analytical workflows.

Core Physical and Chemical Properties
Dicyclohexyl phthalate-d4 is the deuterated analogue of Dicyclohexyl phthalate (DCHP), a

phthalate ester used as a plasticizer.[1] The incorporation of four deuterium atoms on the

benzene ring makes it an ideal internal standard for mass spectrometry-based quantification of

the parent compound and related phthalates.[2]

Chemical Name: Dicyclohexyl phthalate-3,4,5,6-d4[2]

Synonyms: 1,2-Benzenedicarboxylic Acid 1,2-Dicyclohexyl Ester-d4, Phthalic Acid

Dicyclohexyl Ester-d4, DCHP-d4[3]

CAS Number: 358731-25-6[4]

Molecular Formula: C₂₀D₄H₂₂O₄[2][3]

Molecular Weight: 334.44 g/mol [2][3]

The following table summarizes the key physical and chemical properties of Dicyclohexyl
phthalate-d4. Data for the non-deuterated form (Dicyclohexyl phthalate) is included for
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comparison where specific data for the deuterated analogue is not available, as their physical

properties are nearly identical.[2]

Property Value Reference(s)

Physical State White, crystalline solid [5]

Odor Mildly aromatic [6]

Melting Point
63 - 67 °C (for non-deuterated

DCHP)
[7]

Boiling Point
425.8 ± 18.0 °C at 760 mmHg

(for non-deuterated DCHP)
[8]

Flash Point 180 - 190 °C [2]

Density 1.1 ± 0.1 g/cm³ [8]

Solubility
Insoluble in water; soluble in

organic solvents
[9]

Vapor Pressure
8.7 x 10⁻⁷ mmHg (for non-

deuterated DCHP)
[6]

Refractive Index
1.544 (for non-deuterated

DCHP)
[8]

Experimental Protocols for Property Determination
Standard methodologies are employed to determine the physicochemical properties of solid

organic compounds like Dicyclohexyl phthalate-d4. Below are generalized protocols for key

characteristics.

Sample Preparation: A small amount of the finely powdered, dry DCHP-d4 is packed into a

capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus with a heated block and a thermometer or

digital temperature sensor is used.
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Procedure: The capillary tube is placed in the heating block. The temperature is raised

rapidly to about 10-15 °C below the expected melting point, and then the heating rate is

slowed to 1-2 °C per minute.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the substance is completely liquid are

recorded as the melting range.

Due to the high boiling point of DCHP-d4, vacuum distillation is often employed to prevent

decomposition.

Apparatus: A standard distillation setup is used, including a round-bottom flask, a condenser,

a receiving flask, and a thermometer. The apparatus is connected to a vacuum source.

Procedure: A sample of DCHP-d4 is placed in the distillation flask with boiling chips. The

system is evacuated to a specific pressure. The flask is heated, and the temperature at

which the liquid boils and the vapor condenses is recorded, along with the pressure.

Correction: The observed boiling point is then corrected to standard atmospheric pressure

using a nomograph or the Clausius-Clapeyron equation.

Apparatus: A Pensky-Martens closed-cup tester is a common apparatus for this

measurement.

Procedure: The sample is placed in the test cup and heated at a slow, constant rate with

continuous stirring.

Ignition Test: An ignition source is directed into the cup at regular temperature intervals.

Observation: The flash point is the lowest temperature at which the vapors above the liquid

ignite upon application of the ignition source.[2]

Application in Analytical Workflows
Dicyclohexyl phthalate-d4 is primarily used as an internal standard in isotope dilution mass

spectrometry (IDMS) for the quantitative analysis of phthalates in various matrices, such as

environmental and biological samples.[2] Its key advantage is that it behaves almost identically
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to the non-labeled analyte during sample preparation and analysis, correcting for matrix effects

and variations in instrument response.[2]

Sample Preparation Analytical Measurement Data Processing

Sample Collection
(e.g., Water, Soil, Biological Fluid)

Spiking with
DCHP-d4 (Internal Standard)

Extraction
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Calculate Peak Area Ratio
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Quantification using
Calibration Curve

Final Concentration
of Analyte

Click to download full resolution via product page

Caption: Workflow for quantification of phthalates using DCHP-d4 as an internal standard.

Safety and Handling
Dicyclohexyl phthalate-d4 is classified with the following hazard statements: H317 (May

cause an allergic skin reaction), H360D (May damage the unborn child), and H412 (Harmful to

aquatic life with long-lasting effects).[2] Appropriate personal protective equipment (PPE), such

as gloves and eye shields, should be worn when handling this compound.[2] It should be

stored in a well-ventilated place, and exposure should be avoided, especially during pregnancy.

[2]

This guide provides a foundational understanding of the physical characteristics of

Dicyclohexyl phthalate-d4 for its effective and safe use in a research and development

setting. For lot-specific data, always refer to the Certificate of Analysis provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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